Cas no 1261740-61-7 (methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate)

• Product Name: methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate
• CAS No: 1261740-61-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD18417468
• CID: 5618069
• PubChem ID: 129914854
• Update Time: 2025-05-20

methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, 4-chloro-3-methyl-, methyl ester
• methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate

• MDL： MFCD18417468
• Inchi： 1S/C9H10ClNO2/c1-6-7(10)3-4-11-8(6)5-9(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： XFWBEHKXQMICTN-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=NC=CC(Cl)=C1C

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 266.6±35.0 °C(Predicted)
• pka: 2.89±0.10(Predicted)

Additional information on methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate

Methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate (CAS No. 1261740-61-7): A Comprehensive Overview

Methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate, identified by its CAS number 1261740-61-7, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine derivatives family, which has garnered considerable attention due to its diverse applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro substituent at the 4-position and a methyl group at the 3-position of the pyridine ring, contribute to its unique chemical properties and potential biological activities.

The synthesis of methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate involves a series of well-established organic reactions, including condensation, chlorination, and esterification. The precise control of reaction conditions is crucial to achieving high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

One of the most compelling aspects of methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate is its potential as a building block in the synthesis of more complex pharmaceutical agents. Pyridine derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. For instance, studies have shown that compounds with similar structural motifs exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The chloro and methyl substituents in methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate can influence these properties by affecting electronic distribution and steric interactions within the molecule.

Recent research has highlighted the importance of pyridine derivatives in the development of targeted therapies. A notable study published in the Journal of Medicinal Chemistry demonstrated that certain pyridine-based compounds can selectively inhibit specific enzymes involved in cancer progression. The compound methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate was found to exhibit promising inhibitory activity against an enzyme implicated in tumor growth, suggesting its potential as a lead compound for further drug development.

In addition to its applications in oncology, methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate has shown promise in other therapeutic areas. Research into neurodegenerative diseases has identified pyridine derivatives as potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors makes them particularly attractive for neuropharmacological applications.

The chemical properties of methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate also make it a valuable tool for mechanistic studies in organic chemistry. Its reactivity towards various nucleophiles and electrophiles allows researchers to explore new synthetic pathways and develop novel catalysts. For example, recent work has focused on utilizing this compound as a precursor in transition metal-catalyzed reactions, which have wide-ranging applications in the synthesis of complex organic molecules.

The safety profile of methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate is another critical consideration in its application. While preliminary studies suggest that this compound is generally well-tolerated, further research is needed to fully understand its toxicological properties. Standard safety protocols should be followed when handling this substance, including proper ventilation, personal protective equipment, and disposal procedures.

In conclusion, methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate (CAS No. 1261740-61-7) is a versatile and promising compound with significant implications in pharmaceutical research and drug development. Its unique structural features and potential biological activities make it a valuable asset for scientists working on innovative therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of chemical biology and medicinal chemistry.